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Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary
In modern medicinal chemistry and agrochemical development, functionalized biaryl ethers

serve as critical structural motifs. 2-Methyl-4-nitro-1-phenoxybenzene (CAS: 171349-95-4) is

a highly versatile building block characterized by a unique electronic dichotomy between its two

aromatic rings. As a Senior Application Scientist, I have structured this whitepaper to provide

an in-depth analysis of its molecular weight, structural properties, and laboratory-scale

synthesis. Furthermore, we will explore its proven utility in advanced regioselective

functionalization methodologies, specifically in the synthesis of active pharmaceutical

ingredients (APIs) like the anticoccidial drug Toltrazuril.
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The molecular structure of 2-Methyl-4-nitro-1-phenoxybenzene consists of two distinct

aromatic systems linked by an ether oxygen.

Ring A (Nitro-toluene moiety): The presence of the nitro group at the para position relative to

the ether linkage exerts strong electron-withdrawing inductive (-I) and mesomeric (-M)

effects. This significantly depletes electron density on Ring A. The methyl group at the ortho

position provides slight steric hindrance and weak electron donation (+I).

Ring B (Phenoxy moiety): The ether oxygen donates lone-pair electron density into Ring B

via resonance (+M effect), rendering this unsubstituted phenyl ring highly electron-rich and

susceptible to electrophilic aromatic substitution (EAS).

This "push-pull" electronic environment across the ether bridge dictates the molecule's

reactivity, making Ring B the exclusive target for downstream electrophilic functionalization [1].

Quantitative Data Summary
The precise calculation of the molecular weight and related physicochemical properties is

foundational for stoichiometric calculations in high-throughput synthesis. The data below is

aggregated from authoritative chemical databases [2].
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Property Value
Scientific Rationale /
Source

IUPAC Name
2-Methyl-4-nitro-1-

phenoxybenzene
Standardized nomenclature.

CAS Registry Number 171349-95-4 Unique numerical identifier [2].

Molecular Formula C₁₃H₁₁NO₃
Derived from structural

composition.

Molecular Weight 229.23 g/mol

Calculated sum of atomic

weights: (13×12.011) +

(11×1.008) + (14.007) +

(3×15.999).

Monoisotopic Mass 229.073893 Da

Critical for high-resolution

mass spectrometry (HRMS)

validation [2].

Topological Polar Surface Area

(TPSA)
55.1 Å²

Indicates moderate membrane

permeability, relevant for API

design.

SMILES String
CC1=C(C=CC(=C1)

[O-])OC2=CC=CC=C2

Used for cheminformatics and

computational modeling.

De Novo Synthesis via Nucleophilic Aromatic
Substitution (SₙAr)
To utilize 2-Methyl-4-nitro-1-phenoxybenzene in drug development, scientists must first

synthesize the core scaffold. The most efficient and self-validating method is a Nucleophilic

Aromatic Substitution (SₙAr).

Mechanistic Causality
The SₙAr reaction requires an electron-deficient aromatic ring with a good leaving group. We

utilize 1-fluoro-2-methyl-4-nitrobenzene as the electrophile. Fluoride is an exceptional leaving

group in SₙAr because its high electronegativity strongly polarizes the C-F bond, accelerating
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the initial nucleophilic attack. The para-nitro group is mechanistically essential; it stabilizes the

negative charge of the intermediate Meisenheimer complex via resonance, lowering the

activation energy of the transition state.
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SNAr Synthesis Pathway of 2-Methyl-4-nitro-1-phenoxybenzene.
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Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system. In-process controls (IPCs) ensure that

each mechanistic step has occurred before proceeding.

Reagent Preparation: Dissolve 1-fluoro-2-methyl-4-nitrobenzene (1.00 mmol) and phenol

(1.10 mmol) in anhydrous acetonitrile (2 mL).

Causality: Anhydrous acetonitrile is a polar aprotic solvent. It solvates the cations (K⁺)

while leaving the phenoxide anion "naked" and highly nucleophilic, significantly increasing

reaction kinetics.

Base Activation: Add finely powdered potassium carbonate (K₂CO₃, 3.00 mmol) to the

solution.

Causality: K₂CO₃ is a mild, insoluble base that slowly deprotonates the phenol to generate

the active phenoxide nucleophile. This heterogeneous basic environment prevents

unwanted side reactions (like ether cleavage) that stronger bases (e.g., NaH) might

induce.

Thermal Activation: Stir the reaction mixture at 80 °C for 24 hours.

Causality: The ortho-methyl group introduces steric hindrance around the C-F bond.

Heating to 80 °C provides the necessary thermal energy to overcome this steric barrier

and form the Meisenheimer complex.

Self-Validation: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the fluorinated

starting material confirms complete conversion.

Workup and Isolation: Concentrate the mixture in vacuo, dilute with water (10 mL), and

extract with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over

anhydrous Na₂SO₄, and concentrate. Purify via flash column chromatography to yield the

pure product.
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Once synthesized, 2-Methyl-4-nitro-1-phenoxybenzene acts as a pivotal substrate for late-

stage functionalization. Because Ring A is deactivated by the nitro group, electrophilic reagents

will exclusively attack the electron-rich Ring B.

Iron(III)-Catalyzed Regioselective Thiocyanation
A breakthrough application of this compound was demonstrated by Waddell et al. (2023) in the

development of a rapid, Lewis acid-catalyzed method for the regioselective thiocyanation of

arenes [3]. Aryl thiocyanates are highly valuable precursors for trifluoromethyl thioethers—a

critical pharmacophore in modern drug design.

By utilizing Iron(III) chloride (FeCl₃) as a Lewis acid catalyst, N-thiocyanatosaccharin is

activated to form a highly electrophilic thiocyanating species. When 2-Methyl-4-nitro-1-
phenoxybenzene is introduced, it undergoes rapid and highly regioselective para-

thiocyanation on the phenoxy ring.
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Iron(III)-Catalyzed Thiocyanation and Downstream API Workflow.

Application in Toltrazuril Synthesis
The functionalized biaryl ether generated from 2-Methyl-4-nitro-1-phenoxybenzene is a direct

intermediate in the synthesis of Toltrazuril, a widely used veterinary anticoccidial agent. The

ability to selectively install functional groups on the phenoxy ring while leaving the nitro-toluene
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moiety intact allows for the precise construction of the complex triazinetrione pharmacophore

required for Toltrazuril's biological activity [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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